Cas no 1211580-93-6 (1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine)

1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine structure
1211580-93-6 structure
Product Name:1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine
CAS No:1211580-93-6
MF:C9H17N3
MW:167.251381635666
CID:5196817
PubChem ID:82503053
Update Time:2023-11-24

1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-(tert-Butyl)-3-methyl-1H-pyrazol-4-yl)methanamine
    • (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine
    • C-(1-tert-Butyl-3-methyl-1H-pyrazol-4-yl)-methylamine
    • 1H-Pyrazole-4-methanamine, 1-(1,1-dimethylethyl)-3-methyl-
    • 1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine
    • Inchi: 1S/C9H17N3/c1-7-8(5-10)6-12(11-7)9(2,3)4/h6H,5,10H2,1-4H3
    • InChI Key: RJISRATUPSATGS-UHFFFAOYSA-N
    • SMILES: N1(C=C(CN)C(C)=N1)C(C)(C)C

Computed Properties

  • Exact Mass: 167.142
  • Monoisotopic Mass: 167.142
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.8

1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine Pricemore >>

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